![molecular formula C21H28O5 B1264931 6-[(E)-3,7-dimethyl-8-oxonon-2-enyl]-7-hydroxy-5-methoxy-4-methyl-3H-2-benzofuran-1-one](/img/structure/B1264931.png)
6-[(E)-3,7-dimethyl-8-oxonon-2-enyl]-7-hydroxy-5-methoxy-4-methyl-3H-2-benzofuran-1-one
Overview
Description
6-[(E)-3,7-dimethyl-8-oxonon-2-enyl]-7-hydroxy-5-methoxy-4-methyl-3H-2-benzofuran-1-one is a natural product found in Penicillium brevicompactum with data available.
Scientific Research Applications
Antitumor and Antimicrobial Properties
Research involving compounds structurally similar to 6-[(E)-3,7-dimethyl-8-oxonon-2-enyl]-7-hydroxy-5-methoxy-4-methyl-3H-2-benzofuran-1-one reveals potential antitumor and antimicrobial properties. Compounds isolated from the marine endophytic fungus NIGROSPORA sp. demonstrated moderate antitumor and antimicrobial activity, highlighting the therapeutic potential of these types of compounds (Xia et al., 2011).
Synthesis and Structural Analysis
Efforts in synthesizing and structurally analyzing benzofuran derivatives, which share a common structural motif with the compound , have been reported. Such studies are crucial for understanding the potential of these compounds in pharmaceutical and chemical applications (Majumdar et al., 2001).
Potential in Estrogen Receptor Binding
Some benzofuran derivatives have been studied for their affinity to bind to estrogen receptors. This research suggests potential applications in designing estrogen receptor ligands and could be relevant for the compound due to its structural similarities (Halabalaki et al., 2000).
Cytotoxic Activity
Certain benzofuran compounds have demonstrated cytotoxic activity in vitro against cancer cell lines. This provides a basis for exploring similar compounds, like 6-[(E)-3,7-dimethyl-8-oxonon-2-enyl]-7-hydroxy-5-methoxy-4-methyl-3H-2-benzofuran-1-one, for potential antitumor applications (Li et al., 2005).
Anti-inflammatory and Antioxidative Effects
Research on furanyl compounds derived from seaweed, which share structural similarities with benzofurans, indicates significant anti-inflammatory and antioxidative properties. These findings suggest a potential application for structurally related compounds in treating inflammation and oxidative stress-related disorders (Makkar & Chakraborty, 2018).
properties
Product Name |
6-[(E)-3,7-dimethyl-8-oxonon-2-enyl]-7-hydroxy-5-methoxy-4-methyl-3H-2-benzofuran-1-one |
|---|---|
Molecular Formula |
C21H28O5 |
Molecular Weight |
360.4 g/mol |
IUPAC Name |
6-[(E)-3,7-dimethyl-8-oxonon-2-enyl]-7-hydroxy-5-methoxy-4-methyl-3H-2-benzofuran-1-one |
InChI |
InChI=1S/C21H28O5/c1-12(7-6-8-13(2)15(4)22)9-10-16-19(23)18-17(11-26-21(18)24)14(3)20(16)25-5/h9,13,23H,6-8,10-11H2,1-5H3/b12-9+ |
InChI Key |
HRYHMFTVUSXJPA-FMIVXFBMSA-N |
Isomeric SMILES |
CC1=C2COC(=O)C2=C(C(=C1OC)C/C=C(\C)/CCCC(C)C(=O)C)O |
SMILES |
CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCCC(C)C(=O)C)O |
Canonical SMILES |
CC1=C2COC(=O)C2=C(C(=C1OC)CC=C(C)CCCC(C)C(=O)C)O |
synonyms |
F01 1358B F01-1358B |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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